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carbaldehyde

CAS No.: 326008-62-2

Cat. No.: B1270493

Get Quote

Introduction
The Vilsmeier-Haack reaction is a robust and widely utilized method for the formylation of

electron-rich aromatic and heteroaromatic compounds.[1][2][3][4][5] Named after its

developers, Anton Vilsmeier and Albrecht Haack, this reaction employs a substituted amide,

most commonly N,N-dimethylformamide (DMF), and an acid halide like phosphorus oxychloride

(POCl₃) to generate an electrophilic chloroiminium salt known as the "Vilsmeier reagent".[4][6]

[7] This reagent then reacts with activated substrates to introduce a formyl (-CHO) group

following an aqueous workup.[2][3][7][8]

While powerful, the reaction is not without its complexities. Researchers often encounter

challenges ranging from low yield to the formation of unexpected side products. This guide

provides in-depth, experience-driven answers to common problems, explaining the underlying

chemical principles and offering validated protocols to steer your experiments toward success.
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Understanding the standard mechanism is the first step in diagnosing deviations. The process

involves two main stages:

Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic

chloroiminium salt, the active formylating agent.[7][9][10]

Electrophilic Aromatic Substitution: The electron-rich aromatic substrate attacks the Vilsmeier

reagent, forming an iminium salt intermediate.[2][9] This intermediate is then hydrolyzed

during the aqueous workup to yield the final aryl aldehyde.[2][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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